Cas no 1008773-94-1 (4-(2-fluorophenyl)-3-methylbenzoic Acid)

• Product Name: 4-(2-fluorophenyl)-3-methylbenzoic Acid
• CAS No: 1008773-94-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD14701513
• CID: 1126509
• PubChem ID: 46314565
• Update Time: 2025-10-25

4-(2-fluorophenyl)-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-3-methylbenzoic Acid
• MFCD14701513
• 2'-Fluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 2'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2'-Fluoro-2-methylbiphenyl-4-carboxylic acid
• 1008773-94-1
• SCHEMBL12388484
• DTXSID60673476

• MDL： MFCD14701513
• Inchi： 1S/C14H11FO2/c1-9-8-10(14(16)17)6-7-11(9)12-4-2-3-5-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key： GVFHWNJTPNXUQH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 230.074308g/mol
• Monoisotopic Mass: 230.074308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.23g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-fluorophenyl)-3-methylbenzoic Acid

Comprehensive Overview of 4-(2-Fluorophenyl)-3-Methylbenzoic Acid (CAS No. 1008773-94-1)

4-(2-Fluorophenyl)-3-methylbenzoic Acid (CAS No. 1008773-94-1) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluorophenyl and methylbenzoic acid moieties, has garnered attention due to its potential as a building block in drug discovery and material science. Its unique structure, combining a fluorine substituent with a methylated benzoic acid backbone, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 4-(2-fluorophenyl)-3-methylbenzoic Acid stems from their ability to modulate biological activity and improve metabolic stability. Researchers frequently explore its role in designing small-molecule inhibitors and protease-targeting therapeutics, aligning with trends in personalized medicine and structure-activity relationship (SAR) studies. Its CAS No. 1008773-94-1 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

From a synthetic perspective, 4-(2-fluorophenyl)-3-methylbenzoic Acid is synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Friedel-Crafts alkylation, followed by carboxylation. The introduction of the fluorine atom at the ortho position of the phenyl ring influences electronic properties, while the methyl group at the 3-position of the benzoic acid enhances steric control. These features are critical for optimizing drug-likeness and binding affinity in medicinal chemistry projects.

In the context of green chemistry, this compound’s synthesis and applications are being reevaluated to reduce environmental impact. Researchers are investigating solvent-free reactions and catalytic systems to improve the atom economy of its production. Such innovations align with global demands for sustainable chemical processes, a topic frequently queried in AI-driven literature searches and patent analyses.

The physicochemical properties of 4-(2-fluorophenyl)-3-methylbenzoic Acid (CAS No. 1008773-94-1) include a moderate logP value, indicating balanced lipophilicity, and a pKa suitable for formulation development. These traits make it a candidate for prodrug design and controlled-release systems, addressing current challenges in drug delivery. Its thermal stability and crystallinity are also under study for applications in polymeric materials and co-crystal engineering.

Emerging trends in computational chemistry have further propelled interest in this compound. Molecular docking and quantitative structure-property relationship (QSPR) models predict its interactions with biological targets, reducing experimental bottlenecks. Searches for AI-assisted drug design and cheminformatics tools often highlight derivatives of 4-(2-fluorophenyl)-3-methylbenzoic Acid as case studies.

In summary, 4-(2-fluorophenyl)-3-methylbenzoic Acid (CAS No. 1008773-94-1) exemplifies the intersection of fluorine chemistry and medicinal innovation. Its versatility in synthesis, coupled with its relevance to biopharmaceutical trends, ensures its continued prominence in scientific literature and industrial applications. Future research may focus on scaling production via flow chemistry or exploring its role in bioconjugation techniques.